Cas no 2374802-43-2 (2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2374802-43-2
• MF: C₁₃H₁₇BClFO₃
• MW: 286.534686803818
• CID: 5560192
• PubChem ID: 151567767
• Update Time: 2025-10-15

2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-
• 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C13H17BClFO3/c1-12(2)13(3,4)19-14(18-12)10-9(17-5)7-6-8(15)11(10)16/h6-7H,1-5H3
• InChI Key： QDUDBMJXPZQNNZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Cl)=C(F)C=1B1OC(C)(C)C(C)(C)O1)C

Additional information on 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2374802-43-2)

2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2374802-43-2, features a complex aromatic structure coupled with a borylated backbone, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of both chloro, fluoro, and methoxy substituents on the phenyl ring introduces diverse electronic and steric properties, which can be strategically leveraged in drug design and molecular construction.

The compound belongs to the class of boron-containing heterocycles known as dioxaborolanes. These boronate esters are renowned for their stability under various reaction conditions and their ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reactivity makes 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane an indispensable tool in modern synthetic methodologies. The tetramethyl substitution on the dioxaborolane ring enhances its kinetic stability while maintaining high reactivity in cross-coupling processes.

In recent years, there has been a surge in research focused on developing novel boronate esters for pharmaceutical applications. The unique electronic properties of the 3-chloro, 2-fluoro, and 6-methoxy substituents on the phenyl ring allow for fine-tuning of molecular interactions with biological targets. This has led to several promising studies exploring its potential in the development of small-molecule inhibitors and probes for various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to enzymes and receptors relevant to cancer therapy.

One of the most compelling aspects of 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its versatility in constructing complex molecular architectures. The borylated phenyl ring serves as an excellent handle for further functionalization through cross-coupling reactions with aryl halides or alkynes. This capability has been exploited in the synthesis of polycyclic compounds and heterocycles that mimic natural products with potent biological activities. The latest advancements in palladium-catalyzed coupling reactions have further expanded the synthetic utility of this intermediate.

The structural features of this compound also make it an attractive candidate for studying electronic effects and steric influences on reaction outcomes. The interplay between the electron-withdrawing nature of the chloro and fluoro groups versus the electron-donating effect of the methoxy group creates a rich environment for exploring regioselectivity and chemoselectivity in synthetic transformations. Such studies not only contribute to fundamental chemical understanding but also provide practical insights for optimizing drug-like properties in molecular design.

Recent publications have highlighted the use of CAS No. 2374802-43-2 in constructing novel pharmacophores for antiviral and anti-inflammatory agents. The borylated intermediate has been incorporated into scaffolds that exhibit promising activity against targets overexpressed in disease states. For example, derivatives derived from this compound have shown inhibitory effects on kinases implicated in tumor growth and progression. These findings underscore the importance of boron-containing heterocycles as privileged structures in medicinal chemistry.

The synthesis of 2-(3-chloro-2-fluoro-6-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane itself is a testament to the advancements in boron chemistry over recent decades. Traditional methods often relied on cumbersome multi-step sequences to introduce boronate esters into organic frameworks. However, modern approaches leveraging transition-metal catalysis have streamlined these processes significantly. This accessibility has democratized the use of such compounds in academic and industrial research settings alike.

The stability imparted by the tetramethyl substitution on the dioxaborolane ring is particularly noteworthy when considering its application in large-scale syntheses or under harsh reaction conditions. Unlike some boronate esters that may decompose or undergo side reactions under thermal stress or prolonged reaction times, this compound remains robust enough to be handled under a variety of conditions without significant degradation. This resilience makes it an ideal candidate for industrial applications where consistency and yield are paramount.

The role of computational chemistry has also played a pivotal role in understanding and optimizing reactions involving CAS No. 2374802-43-2. Molecular modeling studies have provided insights into transition-state geometries and reaction mechanisms associated with its use in cross-coupling reactions. These computational tools have enabled researchers to predict optimal reaction conditions and predict potential side products before experimental trials are conducted.

In conclusion, 23748024352 represents a cutting-edge organoboron reagent with broad utility across pharmaceutical research and industrial applications. Its unique structural features—comprising a borylated dioxaborolane core adorned with carefully selected aryl substituents—make it an invaluable building block for constructing complex drug candidates targeting various therapeutic areas including oncology and inflammatory diseases.